Cas no 544704-06-5 (tert-Butyl 2-methoxy-4,6-dimethylpyrimidine-5-carboxylate)

Tert-Butyl 2-methoxy-4,6-dimethylpyrimidine-5-carboxylate is a pyrimidine derivative featuring a tert-butyl ester group and methoxy substitution at the 2-position. This compound is primarily utilized as an intermediate in pharmaceutical and agrochemical synthesis, offering structural versatility for further functionalization. The tert-butyl ester enhances stability and facilitates selective deprotection under mild conditions, while the methoxy and dimethyl groups contribute to steric and electronic modulation of reactivity. Its well-defined crystalline structure ensures high purity, making it suitable for precision applications in medicinal chemistry and material science. The compound’s robust synthetic utility and predictable reactivity profile underscore its value in complex organic transformations.
tert-Butyl 2-methoxy-4,6-dimethylpyrimidine-5-carboxylate structure
544704-06-5 structure
Product Name:tert-Butyl 2-methoxy-4,6-dimethylpyrimidine-5-carboxylate
CAS No:544704-06-5
MF:C12H18N2O3
MW:238.282923221588
CID:1036347
PubChem ID:71607222
Update Time:2025-06-07

tert-Butyl 2-methoxy-4,6-dimethylpyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2-methoxy-4,6-dimethylpyrimidine-5-carboxylate
    • DB-344321
    • 544704-06-5
    • 5-Pyrimidinecarboxylic acid, 2-methoxy-4,6-dimethyl-, 1,1-dimethylethylester
    • tert-Butyl2-methoxy-4,6-dimethylpyrimidine-5-carboxylate
    • DTXSID00856201
    • SB58658
    • Inchi： 1S/C12H18N2O3/c1-7-9(10(15)17-12(3,4)5)8(2)14-11(13-7)16-6/h1-6H3
    • InChI Key： BSODQKRANLDPQL-UHFFFAOYSA-N
    • SMILES： O(C(C1=C(C)N=C(N=C1C)OC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 238.13174244g/mol
  • Monoisotopic Mass: 238.13174244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 61.3Ų

tert-Butyl 2-methoxy-4,6-dimethylpyrimidine-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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